Anion-encapsulating, discrete prism and extended frusta, from trimetallated triangular macrocycles and linkers†
Chemical Communications Pub Date: 2023-11-07 DOI: 10.1039/D3CC00137G
Abstract
Reaction of a trinuclear triangular macrocyclic complex Pb3L(CF3SO3)6 with bidentate linkers in a ratio of 3 equiv. of linker per 2 equiv. of complex, produces a prismatic structure with 4,4′-dipyridyl, and two unprecedented, extended 3D frustum-like structures with 1,2-di(4-pyridyl)ethylene and 1,4-di(4-pyridyl)benzene. The cavities of these structures encapsulate triflate anions.
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Journal Name：Chemical Communications
Research Products
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CAS no.: 108694-93-5
